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Compound of Interest

Compound Name: N-Butoxyacetamide

Cat. No.: B15428253 Get Quote

Disclaimer: The following guide pertains to N-Butylacetamide (CAS No. 1119-49-9). Information

regarding a compound specifically named "N-Butoxyacetamide" is not readily available in

public safety literature. It is assumed that the intended compound of interest is N-

Butylacetamide. This document is intended for researchers, scientists, and drug development

professionals and summarizes publicly available safety data. It is not a substitute for a

comprehensive Safety Data Sheet (SDS) provided by a supplier.

This technical guide provides a detailed overview of the safety and handling precautions for N-

Butylacetamide, based on available safety data sheets and chemical databases. The

information is presented to facilitate safe laboratory practices and risk assessment.

Chemical and Physical Properties
A summary of the key physical and chemical properties of N-Butylacetamide is presented in the

table below. These properties are essential for understanding the substance's behavior under

various laboratory conditions.
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Property Value Source(s)

Molecular Formula C₆H₁₃NO [1][2]

Molecular Weight 115.17 g/mol [1]

Appearance
Clear colorless liquid or solid

crystalline
[3][4]

Boiling Point 228-229 °C at 760 Torr [3][5]

117 °C at 9 mmHg [6]

Melting Point

112-114 °C (Note: Significant

discrepancies exist in reported

melting points)

[3]

Density 0.8994 g/cm³ at 20 °C [3][5]

0.902 g/mL [7]

Flash Point 114.5 °C [2][3]

Water Solubility
8839 mg/L at 25 °C

(estimated)
[3]

Vapor Pressure 0.0712 mmHg at 25 °C [2]

Refractive Index 1.439-1.441 [2][3]

Substance Identification
Accurate identification of a chemical substance is the foundation of laboratory safety.
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Identifier Value Source(s)

CAS Number 1119-49-9 [1]

EC Number 214-280-9 [3]

InChI
InChI=1S/C6H13NO/c1-3-4-5-

7-6(2)8/h3-5H2,1-2H3,(H,7,8)
[1][5]

InChIKey
GYLDXXLJMRTVSS-

UHFFFAOYSA-N
[1][5]

SMILES CCCCNC(C)=O [6][8]

Synonyms
Acetamide, N-butyl-;

Butylacetamide; NSC 27204
[1][3][5]

Hazard Identification and Toxicology
The toxicological properties of N-Butylacetamide have not been fully investigated.[2] Some

sources indicate that it may cause eye, skin, and respiratory tract irritation.[2] However, other

safety data sheets state that based on available data, the classification criteria for hazards are

not met.[4] Due to the limited toxicological data, it is prudent to handle this chemical with care,

assuming it may be harmful.

Note on Experimental Protocols: Detailed methodologies for the toxicological and physical-

chemical property experiments are not available in standard safety data sheets. This

information would be found in primary research literature, which is not readily available for this

compound.

Signaling Pathways: Information regarding the signaling pathways or mechanisms of toxicity for

N-Butylacetamide is not available in the reviewed sources. A thorough toxicological

investigation would be required to elucidate this information.

Handling and Storage Precautions
Proper handling and storage are critical to minimizing exposure and ensuring laboratory safety.

Handling:
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Wash hands thoroughly after handling.[2]

Use with adequate ventilation.[2]

Avoid contact with eyes, skin, and clothing.[2]

Avoid ingestion and inhalation.[2]

Keep container tightly closed when not in use.[2]

Avoid formation of dust and aerosols.[9]

Storage:

Store in a cool, dry, well-ventilated area.[2]

Keep container tightly closed.[4]

Store away from incompatible materials, such as strong oxidizing agents.[2][10]

Personal Protective Equipment (PPE)
The following personal protective equipment should be used when handling N-Butylacetamide:

Eye/Face Protection: Wear safety glasses with side-shields or goggles.[4][11]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4]

[11] Long-sleeved clothing is recommended.[4]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection may not be required.[4][10] If dust or aerosols are generated, use a NIOSH/MSHA

or European Standard EN 136 approved respirator.[4]

First-Aid Measures
In case of exposure, follow these first-aid measures:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[4][12]
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Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical

attention if symptoms occur.[4][12]

Inhalation: Remove to fresh air. Get medical attention immediately if symptoms occur.[4][12]

If not breathing, give artificial respiration. If breathing is difficult, give oxygen.[2]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[4][12] Do not induce vomiting unless directed to do so by

medical personnel.[2]

Accidental Release Measures
In the event of a spill:

Ensure adequate ventilation.[13]

Use personal protective equipment as required.[13]

Avoid dust formation.[13]

Sweep up and shovel into suitable containers for disposal.[10][13]

Prevent further leakage or spillage if safe to do so.[11]

Do not let the product enter drains.[9]

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of N-Butylacetamide in

a laboratory setting.
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Caption: Safe Handling Workflow for N-Butylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15428253?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/N-Butylacetamide
https://www.chemsrc.com/en/cas/1119-49-9_445550.html
https://www.echemi.com/products/pid_Seven5985-n-butylacetamide.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL08505~~PDF~~MTR~~CGV4~~EN~~2024-05-08%2011:57:42~~N-tert-Butylacetamide~~
https://commonchemistry.cas.org/detail?cas_rn=1119-49-9
https://www.chemsynthesis.com/base/chemical-structure-589.html
https://www.stenutz.eu/chem/solv6%20(2).php?name=N-butyl+acetamide
https://www.sigmaaldrich.com/GB/en/product/aldrich/cds013581
http://angenechemical.com/sds/762-84-5.pdf
https://www.fishersci.com/store/msds?partNumber=AAL08505&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sds/aghs/en/sc-269903.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0850509&productDescription=N-TERT-BUTYLACETAMIDE+98%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/msds/1119-49-9.html
https://www.benchchem.com/product/b15428253#n-butoxyacetamide-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b15428253#n-butoxyacetamide-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b15428253#n-butoxyacetamide-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b15428253#n-butoxyacetamide-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15428253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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